Cas no 2228391-71-5 (3-(1-methylpiperidin-4-yl)pentanedioic acid)

• Product Name: 3-(1-methylpiperidin-4-yl)pentanedioic acid
• CAS No: 2228391-71-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5856531
• PubChem ID: 165845600
• Update Time: 2025-05-23

3-(1-methylpiperidin-4-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methylpiperidin-4-yl)pentanedioic acid
• EN300-1766228
• 2228391-71-5

• Inchi： 1S/C11H19NO4/c1-12-4-2-8(3-5-12)9(6-10(13)14)7-11(15)16/h8-9H,2-7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： HUGZIPPNCNZXKC-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(1-methylpiperidin-4-yl)pentanedioic acid

Research Briefing on 3-(1-methylpiperidin-4-yl)pentanedioic acid (CAS: 2228391-71-5)

3-(1-methylpiperidin-4-yl)pentanedioic acid (CAS: 2228391-71-5) is a novel compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the piperidine ring and pentanedioic acid moiety, suggest promising interactions with biological targets, making it a subject of interest for drug discovery and development.

Recent studies have explored the synthesis and characterization of 3-(1-methylpiperidin-4-yl)pentanedioic acid, highlighting its potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling has been used to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for its development as a therapeutic agent.

In vitro and in vivo studies have demonstrated that 3-(1-methylpiperidin-4-yl)pentanedioic acid exhibits notable biological activity. For instance, preliminary findings suggest that the compound may modulate specific enzymatic pathways involved in inflammation and neurodegenerative diseases. These findings are supported by data showing its ability to inhibit key enzymes, such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE), which are implicated in these conditions. Further research is needed to elucidate the precise mechanisms of action and to evaluate its efficacy and safety in preclinical models.

The potential therapeutic applications of 3-(1-methylpiperidin-4-yl)pentanedioic acid are broad, ranging from anti-inflammatory and neuroprotective agents to potential treatments for metabolic disorders. Its dual functionality, combining a piperidine scaffold with a dicarboxylic acid, offers versatility in drug design, enabling the development of derivatives with enhanced potency and selectivity. Ongoing research is focused on optimizing the compound's pharmacological profile and exploring its synergy with existing therapeutics.

In conclusion, 3-(1-methylpiperidin-4-yl)pentanedioic acid represents a promising candidate for further investigation in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activity warrant additional studies to fully exploit its therapeutic potential. Future research directions may include the synthesis of analogs, detailed mechanistic studies, and clinical trials to assess its viability as a drug candidate. This briefing underscores the importance of continued exploration of this compound and its derivatives in addressing unmet medical needs.